Cas no 882029-94-9 (1H-PYRAZOLO[3,4-B]PYRIDINE, 5-BROMO-3-PHENYL-)

• Product Name: 1H-PYRAZOLO[3,4-B]PYRIDINE, 5-BROMO-3-PHENYL-
• CAS No: 882029-94-9
• MF: C₁₂H₈BrN₃
• MW: 274.116021156311
• CID: 3233433
• PubChem ID: 57743047
• Update Time: 2025-04-21

1H-PYRAZOLO[3,4-B]PYRIDINE, 5-BROMO-3-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLO[3,4-B]PYRIDINE, 5-BROMO-3-PHENYL-
• SCHEMBL5061384
• 5-bromo-3-phenyl-1H-pyrazolo[3,4-b]pyridine
• 882029-94-9
• CHEMBL4872160
• GLFWEKWSAFPRQG-UHFFFAOYSA-N
• DB-206892
• BDBM50571309

• Inchi： 1S/C12H8BrN3/c13-9-6-10-11(8-4-2-1-3-5-8)15-16-12(10)14-7-9/h1-7H,(H,14,15,16)
• InChI Key： GLFWEKWSAFPRQG-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(C=1)=C(C1C=CC=CC=1)NN=2

Computed Properties

• Exact Mass: 272.99016Da
• Monoisotopic Mass: 272.99016Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.6Ų